Cas no 2229145-40-6 (1-(4-azidobutyl)-3-bromobenzene)

• Product Name: 1-(4-azidobutyl)-3-bromobenzene
• CAS No: 2229145-40-6
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 5864671
• PubChem ID: 152489174
• Update Time: 2025-05-27

1-(4-azidobutyl)-3-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-azidobutyl)-3-bromobenzene
• EN300-1935659
• 2229145-40-6

• Inchi： 1S/C10H12BrN3/c11-10-6-3-5-9(8-10)4-1-2-7-13-14-12/h3,5-6,8H,1-2,4,7H2
• InChI Key： YBCDOTARQPYZCE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(4-azidobutyl)-3-bromobenzene

Recent Advances in the Application of 1-(4-Azidobutyl)-3-Bromobenzene (CAS: 2229145-40-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-azidobutyl)-3-bromobenzene (CAS: 2229145-40-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in click chemistry, drug discovery, and bioconjugation. This research briefing synthesizes the latest findings on this compound, highlighting its role in novel synthetic methodologies, targeted drug delivery systems, and protein labeling techniques. The azide functional group in this molecule enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the bromine moiety offers additional reactivity for further derivatization, making it a valuable building block in medicinal chemistry.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of 1-(4-azidobutyl)-3-bromobenzene as a key intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras). Researchers utilized its dual functionality to create heterobifunctional molecules capable of selectively degrading target proteins. The compound's azide group facilitated conjugation to E3 ligase ligands, while the aryl bromide served as an attachment point for target protein binders, showcasing its utility in emerging therapeutic modalities.

In the field of bioconjugation, recent work published in Bioconjugate Chemistry (2024) employed 1-(4-azidobutyl)-3-bromobenzene for site-specific antibody-drug conjugate (ADC) development. The researchers exploited the compound's orthogonal reactivity to achieve controlled payload attachment, addressing the heterogeneity issues common in traditional ADC synthesis. This approach resulted in ADCs with improved pharmacokinetic profiles and therapeutic indices, highlighting the compound's potential in next-generation biopharmaceutical development.

Material science applications have also benefited from this compound, as evidenced by a 2024 ACS Applied Materials & Interfaces publication describing its use in creating functionalized polymer surfaces. The azide groups allowed for subsequent bioorthogonal modifications, while the bromine atoms enabled atom transfer radical polymerization (ATRP) initiator attachment, demonstrating the compound's versatility in surface engineering for biomedical devices and biosensors.

From a synthetic chemistry perspective, recent methodological advances have improved the production and handling of 1-(4-azidobutyl)-3-bromobenzene. A 2023 Organic Process Research & Development paper detailed optimized synthetic routes that enhance yield and purity while addressing safety concerns associated with azide-containing compounds. These process improvements have made the compound more accessible for research and development applications across the pharmaceutical industry.

Looking forward, the unique properties of 1-(4-azidobutyl)-3-bromobenzene position it as a promising tool for various applications in chemical biology and drug discovery. Current research directions include its incorporation into DNA-encoded libraries for high-throughput screening, development of novel bioimaging probes, and creation of stimuli-responsive drug delivery systems. As these applications mature, we anticipate seeing increased utilization of this versatile building block in both academic research and industrial drug development pipelines.